Cas no 304861-88-9 (6-Chloro-1H-imidazo[4,5-b]pyridin-2(3H)-one)

• Product Name: 6-Chloro-1H-imidazo[4,5-b]pyridin-2(3H)-one
• CAS No: 304861-88-9
• MF: C₆H₄ClN₃O
• MW: 169.568459510803
• CID: 299619
• PubChem ID: 774353
• Update Time: 2025-05-20

6-Chloro-1H-imidazo[4,5-b]pyridin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1H-imidazo[4,5-b]pyridin-2(3H)-one
• 2H-IMIDAZO[4,5-B]PYRIDIN-2-ONE, 6-CHLORO-1,3-DIHYDRO-
• 6-CHLORO-1,3-DIHYDRO-2H-IMIDAZO[4,5-B]PYRIDIN-2-ONE
• 6-chloro-1,3-dihydroimidazo[4,5-b]pyridin-2-one
• 6-Chlor-1,3-dihydro-imidazo[4,5-b]pyridin-2-on
• 6-chloro-1,3-dihydro-imidazo[4,5-b]pyridin-2-one
• AC1LGNH1
• ANW-60782
• CTK4G5298
• Oprea1_339018
• STOCK1S-17811
• 6-chloro-2,3-dihydro-1h-imidazo[4,5-b]pyridin-2-one
• 2H-Imidazo[4,5-b]pyridin-2-one,6-chloro-1,3-dihydro-
• DTXSID10354465
• A876172
• AKOS005169784
• AC-27194
• EU-0003113
• 6-CHLORO-1H,2H,3H-IMIDAZO[4,5-B]PYRIDIN-2-ONE
• 304861-88-9
• ETHYL4-(4-METHYLPIPERAZIN-1-YL)BENZOATE
• 6-chloroimidazo[4,5-b]pyridin-2-ol
• AB04967
• AKOS006228445
• D78575
• AKOS024054974
• STL304669
• 6-CHLORO-1H,3H-IMIDAZO[4,5-B]PYRIDIN-2-ONE
• DB-359340

• MDL： MFCD00222293
• Inchi： 1S/C6H4ClN3O/c7-3-1-4-5(8-2-3)10-6(11)9-4/h1-2H,(H2,8,9,10,11)
• InChI Key： IYVCQOHFGFWGEG-UHFFFAOYSA-N
• SMILES： ClC1C=NC2=C(C=1)NC(N2)=O

Computed Properties

• Exact Mass: 169.00400
• Monoisotopic Mass: 169.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.82
• Melting Point: 338-340 ºC
• PSA: 61.54000
• LogP: 0.90460

Additional information on 6-Chloro-1H-imidazo[4,5-b]pyridin-2(3H)-one

Professional Introduction to Compound with CAS No. 304861-88-9 and Product Name: 6-Chloro-1H-imidazo[4,5-b]pyridin-2(3H)-one

The compound identified by the CAS number 304861-88-9 and the product name 6-Chloro-1H-imidazo[4,5-b]pyridin-2(3H)-one represents a significant molecule in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the imidazopyridine class, a scaffold that has garnered considerable attention due to its versatile biological activities and structural properties. The presence of a chlorine substituent at the 6-position and the inherent electron-deficient nature of the imidazopyridine core make this compound a promising candidate for further exploration in drug discovery and medicinal chemistry.

Imidazopyridines are a class of nitrogen-containing heterocycles that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 6-Chloro-1H-imidazo[4,5-b]pyridin-2(3H)-one is particularly intriguing due to its ability to interact with various biological targets. The chlorine atom at the 6-position enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, which can be exploited in medicinal chemistry for the development of novel derivatives with enhanced pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 6-Chloro-1H-imidazo[4,5-b]pyridin-2(3H)-one and biological targets. Studies have shown that this compound can bind to enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational studies suggest that it may interact with kinases and other signaling proteins, potentially leading to applications in treating diseases associated with aberrant signaling pathways.

The synthesis of 6-Chloro-1H-imidazo[4,5-b]pyridin-2(3H)-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the imidazopyridine core through cyclization reactions, followed by functionalization at the 6-position with a chlorine atom. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity in these transformations.

In vitro studies have demonstrated that 6-Chloro-1H-imidazo[4,5-b]pyridin-2(3H)-one exhibits promising activity against various cancer cell lines. Mechanistic studies indicate that it may induce apoptosis through activation of caspase-dependent pathways. Additionally, its ability to inhibit specific kinases has been observed, suggesting potential therapeutic applications in treating cancers driven by these kinases. These findings highlight the compound's potential as a lead molecule for further drug development.

The pharmacokinetic properties of 6-Chloro-1H-imidazo[4,5-b]pyridin-2(3H)-one are also of great interest. Preliminary data suggest that it exhibits good oral bioavailability and moderate tissue distribution, which are critical factors for its potential clinical application. Further studies are underway to optimize its pharmacokinetic profile through structural modifications aimed at enhancing solubility and reducing metabolic clearance.

One of the most exciting aspects of 6-Chloro-1H-imidazo[4,5-b]pyridin-2(3H)-one is its versatility as a scaffold for drug design. By incorporating different substituents at various positions on the imidazopyridine core, chemists can generate libraries of derivatives with tailored biological activities. This approach has led to the identification of several novel compounds with enhanced potency and selectivity against specific targets. The use of high-throughput screening technologies has further accelerated this process by allowing rapid evaluation of large compound libraries.

The role of 6-Chloro-1H-imidazo[4,5-b]pyridin-2(3H)-one in addressing unmet medical needs cannot be overstated. With increasing evidence supporting its biological activity and favorable pharmacokinetic properties, this compound represents a valuable asset in the quest for new therapeutics. Ongoing research aims to elucidate its mechanism of action in greater detail and explore its potential in treating a variety of diseases beyond cancer.

In conclusion, 6-Chloro-1H-imidazo[4,5-b]pyridin-2(3H)-one (CAS No. 304861-88-9) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its pharmacology and mechanisms of action, this compound is poised to play a crucial role in advancing medical treatments for various diseases.